Cas no 2402743-81-9 (1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate)
2402743-81-9 structure
Product Name:1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate
CAS No:2402743-81-9
MF:C16H20ClNO2
MW:293.788503646851
CID:6639628
Update Time:2024-02-02
1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate
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- Inchi: 1S/C16H20ClNO2/c1-11-10-18(15(19)20-16(2,3)4)8-7-12-5-6-13(17)9-14(11)12/h5-9,11H,10H2,1-4H3/t11-/m0/s1
- InChI Key: IDBVPGOVCQEYBA-NSHDSACASA-N
- SMILES: N1(C(OC(C)(C)C)=O)C=CC2=CC=C(Cl)C=C2[C@@H](C)C1
Experimental Properties
- Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 399.8±42.0 °C(Predicted)
- pka: -0.75±0.40(Predicted)
1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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